![molecular formula C8H6ClNOS B8814497 4-Chloro-2-methoxybenzo[d]thiazole CAS No. 73443-77-3](/img/structure/B8814497.png)
4-Chloro-2-methoxybenzo[d]thiazole
Cat. No. B8814497
M. Wt: 199.66 g/mol
InChI Key: XQWPDHWIZIUXDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04293702
Procedure details
2-Bromo-4-chlorobenzothiazole (6.21 g, 0.025 mole) and 94% sodium hydroxide (1.57 g, 0.037 mole) were added to methanol (100 c.c.), and the mixture was heated under reflux for 30 minutes. After cooling, water (100 c.c.) was added to the reaction solution, followed by ice-cooling. The deposited crystals were filtered and washed with water to obtain 4.68 g of 2-methoxy-4-chlorobenzothiazole. Yield 93.8%, purity 99.3%, m.p. 55°-57° C.
Yield
93.8%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[S:3][C:4]2[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:5]=2[N:6]=1.[OH-:12].[Na+].[CH3:14]O>O>[CH3:14][O:12][C:2]1[S:3][C:4]2[CH:10]=[CH:9][CH:8]=[C:7]([Cl:11])[C:5]=2[N:6]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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6.21 g
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Type
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reactant
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Smiles
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BrC=1SC2=C(N1)C(=CC=C2)Cl
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Name
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|
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Quantity
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1.57 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 30 minutes
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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FILTRATION
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Type
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FILTRATION
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|
Details
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The deposited crystals were filtered
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WASH
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Type
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WASH
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|
Details
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washed with water
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC=1SC2=C(N1)C(=CC=C2)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.68 g | |
| YIELD: PERCENTYIELD | 93.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
